Cas no 61775-36-8 (1,2,3-Trithionane)
1,2,3-Trithionane structure
Product Name:1,2,3-Trithionane
CAS No:61775-36-8
MF:C6H12S3
MW:180.354477882385
CID:466610
PubChem ID:12677834
Update Time:2025-04-19
1,2,3-Trithionane Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Trithionane
- trithionane
- 61775-36-8
- trithiacyclononane
- DTXSID40506576
- SCHEMBL3073745
-
- Inchi： 1S/C6H12S3/c1-2-4-6-8-9-7-5-3-1/h1-6H2
- InChI Key： IOSZWZQEPJVQCA-UHFFFAOYSA-N
- SMILES： S1CCCCCCSS1
Computed Properties
- Exact Mass: 180.01026
- Monoisotopic Mass: 180.01011390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 57.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.9Ų
Experimental Properties
- PSA: 0
1,2,3-Trithionane Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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